Cas no 1932255-59-8 ((2S,3S)-3-methoxypyrrolidine-2-carboxylic acid)

• Product Name: (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid
• CAS No: 1932255-59-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 4770687
• PubChem ID: 54113045
• Update Time: 2026-02-26

(2S,3S)-3-methoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-Methoxypyrrolidine-2-carboxylic acid
• CID 54113045
• L-Proline, 3-methoxy-, (3S)-
• (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H11NO3/c1-10-4-2-3-7-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： NIKRPQUOBKTPNA-WHFBIAKZSA-N
• SMILES： O(C)[C@H]1CCN[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 275.3±40.0 °C(Predicted)
• pka: 1.95±0.40(Predicted)

Additional information on (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid (CAS No. 1932255-59-8)

(2S,3S)-3-methoxypyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and drug development. With its unique stereochemistry and functional groups, this compound serves as a versatile building block for synthesizing complex molecules. The CAS number 1932255-59-8 uniquely identifies this compound, ensuring accurate referencing in scientific literature and regulatory documents.

The growing interest in chiral auxiliaries and asymmetric synthesis has propelled the demand for compounds like (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid. Researchers are particularly intrigued by its potential applications in designing enzyme inhibitors, peptide mimetics, and bioactive small molecules. Its methoxy group and carboxylic acid functionality offer excellent opportunities for further chemical modifications, making it a valuable intermediate in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies and personalized medicine. This trend has increased the relevance of chiral building blocks like (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid. Its role in creating stereospecific drugs aligns with the industry's focus on improving drug efficacy and reducing side effects. Additionally, the compound's compatibility with green chemistry principles makes it an attractive choice for sustainable drug synthesis.

From a structural perspective, the pyrrolidine ring in (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid contributes to its conformational rigidity, which is crucial for molecular recognition in biological systems. The 2-carboxylic acid moiety enhances its solubility and allows for easy derivatization, while the 3-methoxy group can influence the compound's electronic properties and binding affinity. These features make it a promising candidate for drug discovery projects.

The synthesis of (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid typically involves stereoselective reactions to achieve the desired (2S,3S) configuration. Advanced techniques such as enzymatic resolution or chiral pool synthesis are often employed to ensure high enantiomeric purity. Researchers are also exploring catalytic asymmetric methods to improve the efficiency and scalability of its production, addressing the growing demand for this compound.

In the context of computational chemistry, (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid has been studied for its potential interactions with various biological targets. Molecular docking simulations and QSAR studies have provided insights into its binding modes and pharmacophoric features. These computational approaches, combined with experimental data, accelerate the identification of novel applications for this compound in drug design.

The stability and storage conditions of (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid are critical considerations for its handling. Proper storage under inert atmosphere and low temperatures is recommended to maintain its chemical integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize and quantify this compound, ensuring its quality for research and development purposes.

As the scientific community continues to explore new frontiers in chemical biology and therapeutic development, compounds like (2S,3S)-3-methoxypyrrolidine-2-carboxylic acid will remain at the forefront of innovation. Its unique structural features and synthetic versatility position it as a key player in the discovery of next-generation pharmaceuticals. Future research may uncover additional applications in bioconjugation, prodrug design, and material science, further expanding its utility across multiple disciplines.